Cas no 849184-11-8 (2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide
• CAS No: 849184-11-8
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 6267563
• PubChem ID: 4819448
• Update Time: 2025-08-05

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS017009660
• Z19651920
• AKOS002502165
• 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide
• 849184-11-8
• EN300-26688565

• Inchi： 1S/C17H19N3O2S/c1-12(15(21)20-17(11-18)9-5-2-6-10-17)23-16-19-13-7-3-4-8-14(13)22-16/h3-4,7-8,12H,2,5-6,9-10H2,1H3,(H,20,21)
• InChI Key： KFEPIMNMYAZMJC-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 329.11979803g/mol
• Monoisotopic Mass: 329.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide

Introduction to 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide (CAS No. 849184-11-8)

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide is a sophisticated organic compound characterized by its unique structural framework, which integrates a benzoxazole moiety with a sulfanyl group and an N-(1-cyanocyclohexyl)propanamide moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and structural versatility. The benzoxazole ring is a well-known pharmacophore found in numerous bioactive molecules, while the presence of a cyano-substituted cyclohexyl group introduces additional functional diversity, making this compound a promising candidate for further investigation.

The chemical structure of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide (CAS No. 849184-11-8) can be broken down into several key functional groups. The benzoxazole core is known for its role in various biological processes, including antiviral, anti-inflammatory, and anticancer activities. The sulfanyl group attached to the benzoxazole ring enhances the compound's solubility and reactivity, which are critical factors in drug design. Additionally, the N-(1-cyanocyclohexyl)propanamide moiety contributes to the compound's stability and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The benzoxazole scaffold, in particular, has been extensively studied for its ability to modulate various enzymatic and cellular pathways. For instance, derivatives of benzoxazole have shown efficacy in inhibiting kinases and other enzymes involved in cancer progression. The incorporation of a sulfanyl group into the benzoxazole framework has further expanded its pharmacological potential by enhancing interactions with biological receptors.

The N-(1-cyanocyclohexyl)propanamide part of the molecule adds another layer of complexity, providing a rigid structure that can improve binding affinity and selectivity. This moiety is particularly interesting because it combines a polar amide group with an electron-withdrawing cyano group, which can influence the compound's electronic properties and reactivity. Such structural features are often exploited in drug design to optimize pharmacokinetic profiles and reduce off-target effects.

In the context of current research, 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide represents a promising lead compound for further development. Studies have demonstrated that modifications to the benzoxazole core can significantly alter biological activity. For example, substituents at the 2-position of the benzoxazole ring can enhance binding to specific proteins or enzymes. Similarly, variations in the N-(1-cyanocyclohexyl)propanamide moiety can fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzoxazole ring via cyclization reactions and subsequent functionalization with the sulfanyl and amide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce specific substituents at desired positions on the molecule.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer and inflammation. The benzoxazole-sulfanyl-amide structure provides multiple interaction points with biological targets, which could lead to synergistic effects when combined with other therapeutic agents.

Furthermore, computational modeling and molecular docking studies have been instrumental in understanding the binding interactions of this compound with potential targets. These studies can help identify key residues involved in binding and guide modifications to improve potency and selectivity. The integration of experimental data with computational approaches has become a standard practice in modern drug discovery pipelines.

The pharmacological profile of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide is still under investigation, but early findings are encouraging. In vitro assays have shown promising results in terms of enzyme inhibition and cell-based assays. These preliminary data support further exploration of this compound's therapeutic potential through preclinical studies.

From a chemical biology perspective, this compound offers insights into how structural modifications can influence biological activity. The combination of a benzoxazole core with sulfanyl and amide groups demonstrates how diverse functional elements can be integrated into a single molecule to achieve desired pharmacological effects. Such structural diversity is essential for developing novel drugs that can overcome resistance mechanisms or target previously unexplored pathways.

In conclusion,2-(1,3-benzoxazol-2-ylsulfanyl)-N-(1-cyanocyclohexyl)propanamide (CAS No. 849184-11-8) is a structurally complex and biologically intriguing compound with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further research in medicinal chemistry. As our understanding of biological targets continues to expand, compounds like this one will play a crucial role in developing next-generation pharmaceuticals.